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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332

An In-Depth Technical Guide to the Herbicidal Spectrum of Activity of Trifludimoxazin

Introduction

Trifludimoxazin is a novel protoporphyrinogen oxidase (PPO)-inhibiting herbicide from the
1,3,5—triazinane chemical class.[1] It is being developed for the pre-plant burndown and pre-
emergence control of a wide array of problematic annual broadleaf weeds and some annual
grass species.[2][3] This technical guide provides a comprehensive overview of its mechanism
of action, herbicidal spectrum, and performance, based on available research and experimental
data. Trifludimoxazin is intended for use in various cropping systems, including cereals, corn,
soybean, and pulse crops, as well as in tree crops and non-crop areas.[3][4]

Mechanism of Action

Trifludimoxazin's herbicidal activity stems from its potent inhibition of the protoporphyrinogen
oxidase (PPO) enzyme (EC 1.3.3.4).[1] This enzyme is critical in the chlorophyll and heme
biosynthesis pathways in plants.[5]

The key steps are:

e PPO Enzyme Inhibition: Trifludimoxazin binds to the active site of the PPO enzyme,
preventing it from catalyzing the conversion of protoporphyrinogen IX (Protogen IX) to
protoporphyrin IX (Proto 1X).[6][7]

o Accumulation of Protogen IX: This blockage leads to the accumulation of Protogen IX within
the plant cells, specifically in the chloroplasts and mitochondria.[7]
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o Light-Dependent Peroxidation: The excess Protogen IX leaks from its normal pathway and,
in the presence of light and oxygen, is rapidly oxidized into Proto 1X. This process generates

highly reactive singlet oxygen atoms.[6]

o Cell Membrane Disruption: These reactive oxygen species cause rapid lipid peroxidation,
leading to the destruction of cell membranes, loss of cellular integrity, and ultimately, plant
death.[6]

Susceptible weeds typically show symptoms of injury within hours of application under optimal
growing conditions and die within a few days.[2]

Chlorophyll Biosynthesis Pathway

Click to download full resolution via product page
Caption: Inhibition of the PPO enzyme by Trifludimoxazin.
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Trifludimoxazin provides effective pre-emergence and post-emergence (burndown) control of

a diverse range of annual broadleaf weeds and certain annual grasses.[2] It is particularly

effective against economically significant dicot species.[3]

Quantitative Efficacy Data

The following tables summarize the herbicidal efficacy of trifludimoxazin from various field

and greenhouse studies.

Table 1: Efficacy of Foliar-Applied Trifludimoxazin on Key Broadleaf Weeds

Application Rate
Weed Species it (9

Weed Control (%) Source(s)

ai ha™*)
Glyphosate-
Resistant
Waterhemp 12.5 94 [81[9]
(Amaranthus
tuberculatus)

25 99 [8]
Giant Ragweed

o 125 78 [81[9]

(Ambrosia trifida)

25 79 [8]
Horseweed (Conyza

12.5-25 <20 [8][9]

canadensis)

| Glyphosate-Resistant Hairy Fleabane (Conyza sumatrensis) | (in mix with saflufenacil) | 100 |

[511

Table 2: Efficacy of Trifludimoxazin Tank Mixtures for Pre-plant Burndown
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Weed Species Herbicide Mixture Weed Control (%) Source(s)

Trifludimoxazin +

Waterhemp .
Glufosinate/Glypho

(Amaranthus 291 [81[9]
sate/Paraquat/Saflu

tuberculatus) .
fenacil

Trifludimoxazin +
Giant Ragweed Glufosinate/Glyphosat
N 291 [8[°]
(Ambrosia trifida) e/Paraquat/Saflufenac

| Palmer Amaranth (Amaranthus palmeri) | Trifludimoxazin (1.7 g/ha) + Glufosinate (450 g/ha)
| 99 [5] |

Table 3: Weed Control in Peanut with Trifludimoxazin-Based Systems

Weed Species Weed Control (%) Evaluation Time Source(s)

Palmer Amaranth

(Amaranthus =91 13 WAA* [10]
palmeri)

Wild Radish

(Raphanus > 96 5 WAA* [10]

raphanistrum)

Annual Grasses =97 13 WAA* [10]

*WAA: Weeks After Application

Activity on Herbicide-Resistant Weeds

A key advantage of trifludimoxazin is its effectiveness against weed biotypes resistant to other
herbicide modes of action, including glyphosate (Group 9) and ALS inhibitors (Group 2).[5]
Furthermore, due to a unique binding mechanism, it has shown efficacy against weeds that
have developed resistance to other PPO-inhibiting herbicides (Group 14/G).[2][3][5] Research
indicates that trifludimoxazin effectively inhibits mutated PPO2 enzymes from various
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Amaranthus species.[5] Its foliar efficacy on tall waterhemp and Palmer amaranth was not
impacted by target-site mutations (such as AG210) that confer resistance to other PPO
inhibitors like saflufenacil and fomesafen.[9]

Experimental Protocols

The efficacy data presented are derived from rigorous scientific studies, typically employing the
following methodologies.

Field Efficacy and Crop Tolerance Trials

» Experimental Design: Field experiments are commonly established as randomized complete
block designs with multiple replications (typically 3 or 4).

Plot Size: Standard small-plot sizes are used, for example, 3 by 9 meters.

Application: Herbicides are applied using CO2z-pressurized backpack sprayers calibrated to
deliver a specific volume of spray solution (e.g., 140-190 L ha™?).

Treatments: Trials include trifludimoxazin applied alone at various rates (e.g., 12.5t0 50 g
ai ha=1), in tank mixtures with other herbicides (e.g., glyphosate, glufosinate, saflufenacil),
and compared against commercial standards and an untreated control.[8][9]

Evaluation: Weed control is assessed visually on a scale of 0% (no control) to 100%
(complete weed death) at multiple intervals after application, such as 14, 21, and 28 days
after application (DAA) or 2, 4, and 6 weeks after application (WAA).[8][9][10] Crop injury is
also visually rated for symptoms like stunting or necrosis.[10]

Data Analysis: Data are subjected to analysis of variance (ANOVA), and means are
separated using statistical tests like Fisher’s Protected LSD at a significance level of a=0.05.
[10]
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Caption: A typical workflow for a field herbicide efficacy trial.
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Greenhouse Bioassays

Greenhouse studies are often conducted to investigate specific interactions, such as herbicide
antagonism or synergism, using methods like isobole analysis.[8] These controlled-
environment studies allow for precise evaluation of herbicide performance on specific weed
biotypes, including those with confirmed herbicide resistance.

Soil Mobility and Residual Activity

Trifludimoxazin exhibits soil residual activity, which is beneficial for providing extended weed
control after application.[3][11] Field trials have demonstrated that trifludimoxazin maintains a
high level of broadleaf weed control for up to 80 days post-treatment, showing longer residual
activity compared to other PPO inhibitors like saflufenacil at the same application rate.[2] Its
vertical mobility in soil is influenced by soil texture but can be greater than that of other PPO
herbicides like flumioxazin, particularly in sandy soils.[5] This characteristic makes it a valuable
tool for weed management in conservation tillage systems.[3]

Conclusion

Trifludimoxazin is a potent, broad-spectrum PPO-inhibiting herbicide with significant utility for
both burndown and residual control of key broadleaf weeds and some grasses. Its strong
performance against many herbicide-resistant weed biotypes, including those resistant to other
PPO inhibitors, establishes it as a valuable new tool for integrated weed management and
resistance management strategies. The quantitative data from field and laboratory experiments
confirm its high efficacy at low application rates, supporting its role in modern, sustainable
agricultural systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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